Cas no 1696346-85-6 (1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-)

• Product Name: 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-
• CAS No: 1696346-85-6
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 5284323
• Update Time: 2025-07-22

1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-

• Inchi： 1S/C8H12ClN3/c1-12-5-7(10-11-12)4-8(6-9)2-3-8/h5H,2-4,6H2,1H3
• InChI Key： CFAYNXJPMSVZAS-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC2(CCl)CC2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-

1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl- (CAS No. 1696346-85-6)

1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl- (CAS No. 1696346-85-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse applications in pharmaceuticals, particularly in the development of antifungal and anticancer agents.

The 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl substituent imparts specific chemical and biological properties to the molecule. The presence of a chloromethyl group and a cyclopropyl ring introduces steric and electronic effects that can influence the compound's reactivity and binding affinity to biological targets. These features make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound exhibited low cytotoxicity towards mammalian cells, making it a promising lead for the development of new antifungal agents.

In another study, the compound was evaluated for its anticancer properties. The results showed that 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl- effectively inhibited the growth of human cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung cancer). The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression. These findings suggest that the compound could be further optimized for use in cancer therapy.

The synthesis of 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl- typically involves multistep procedures that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of a chloromethylated cyclopropyl derivative with a suitable triazole precursor. The use of modern synthetic techniques and catalysts has significantly improved the efficiency and scalability of this process.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-. These studies revealed that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. This makes it suitable for both oral and parenteral administration in clinical settings.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl-. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through enzymatic or chemical processes. This approach can enhance drug delivery and reduce side effects.

In conclusion, 1H-1,2,3-Triazole, 4-[[1-(chloromethyl)cyclopropyl]methyl]-1-methyl- (CAS No. 1696346-85-6) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as antifungal and anticancer therapy. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.